Cas no 865612-97-1 (3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)thiourea)

• Product Name: 3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)thiourea
• CAS No: 865612-97-1
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 6441754
• Update Time: 2025-06-23

3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)thiourea
• 1-(2,4-dimethoxyphenyl)-3-(3-methoxyphenyl)thiourea

• Inchi： 1S/C16H18N2O3S/c1-19-12-6-4-5-11(9-12)17-16(22)18-14-8-7-13(20-2)10-15(14)21-3/h4-10H,1-3H3,(H2,17,18,22)
• InChI Key： PCEHBOUWSYPEIH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1OC)C(NC1=CC=CC(OC)=C1)=S

Additional information on 3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)thiourea

Introduction to 3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)thiourea (CAS No. 865612-97-1) in Modern Chemical Biology and Medicinal Chemistry

3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)thiourea, identified by its unique Chemical Abstracts Service (CAS) number 865612-97-1, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic thioamide derivative has garnered attention due to its structural complexity and potential pharmacological applications. The presence of multiple methoxy substituents on aromatic rings imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and molecular recognition studies.

The compound's molecular structure, featuring a thiourea core connected to two methoxylated phenyl rings, positions it as a promising candidate for exploring novel therapeutic mechanisms. Specifically, the thiourea moiety is well-documented for its role in various bioactive molecules, often serving as a key pharmacophore in antimicrobial, antiviral, and anticancer agents. The dual methoxy groups at the 2,4-positions of one phenyl ring and the 3-position of the other phenyl ring further modulate its reactivity and binding affinity towards biological targets.

Recent advancements in computational chemistry have enabled the systematic screening of such derivatives for their interaction with biological macromolecules. Studies suggest that the 3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)thiourea scaffold may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation and cancer progression. For instance, preliminary docking studies have indicated potential binding to thioredoxin reductase, an enzyme implicated in oxidative stress regulation and tumor cell proliferation.

The 865612-97-1 compound's ability to engage with thioredoxin reductase has sparked interest in its potential as an adjuvant therapy for chronic inflammatory diseases. Additionally, the methoxy substituents may enhance solubility and bioavailability, critical factors for drug development. Experimental validation through high-throughput screening (HTS) has begun to elucidate its efficacy in modulating key signaling pathways associated with disease progression.

In parallel, synthetic methodologies have been refined to optimize the preparation of this derivative. The use of p-toluenesulfonyl chloride (TsCl) as a coupling agent has been explored to improve yield and purity. Furthermore, green chemistry principles have been applied, incorporating solvent-free reactions and catalytic methods to minimize waste generation. These innovations align with global efforts to sustainable pharmaceutical manufacturing while maintaining high chemical purity standards.

The compound's structural features also make it an attractive candidate for material science applications beyond pharmaceuticals. For example, its aromatic system could be leveraged in designing novel organic semiconductors or ligands for metal-organic frameworks (MOFs). Such applications would extend its utility into nanotechnology and advanced materials engineering.

Current research is also delving into the compound's photophysical properties. The methoxy groups influence electronic transitions, making it a candidate for photoactivatable probes in cellular imaging. This dual functionality—pharmacological relevance coupled with optoelectronic properties—positions 865612-97-1 as a multifaceted molecule with broad implications across multiple scientific disciplines.

Evaluation of its stability under various conditions remains crucial for practical applications. Thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) have been employed to assess decomposition profiles under stress conditions. These analyses are essential for formulating stable pharmaceutical formulations or advanced materials derived from this compound.

The growing body of literature on 3-(2,4-dimethoxyphenyl)-1-(3-methoxyphenyl)thiourea underscores its significance as a molecular building block. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced therapeutic profiles or functional properties suitable for industrial applications.

As regulatory frameworks evolve to support innovative drug development, compounds like 865612-97-1 will play a pivotal role in bridging basic research with clinical translation. Their unique structural motifs offer opportunities to address unmet medical needs while adhering to stringent safety and efficacy standards.